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Introduction

1,3,5-Trimethyl-2-nitrosobenzene, also known as 2-nitrosomesitylene, is an aromatic C-
nitroso compound of significant interest in various fields of chemical research. The presence of
the nitroso group on a sterically hindered mesitylene ring imparts unique electronic and
structural properties. A thorough characterization of this molecule is paramount for its
application in synthesis, materials science, and drug development. This technical guide
provides an in-depth analysis of the expected nuclear magnetic resonance (NMR), infrared
(IR), and mass spectrometry (MS) data for 1,3,5-trimethyl-2-nitrosobenzene. While a
complete public spectral database for this specific compound is not readily available, this guide
will leverage established principles of spectroscopy and data from analogous compounds to
provide a robust predictive analysis.

Aromatic C-nitroso compounds are a fascinating class of molecules with diverse applications,
including their use as spin traps for radical detection and as intermediates in organic synthesis.
[1] Their electronic structure and potential for monomer-dimer equilibria in solution necessitate
careful spectroscopic analysis for unambiguous identification and characterization.[1]
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Molecular Structure and Spectroscopic Implications

The structure of 1,3,5-trimethyl-2-nitrosobenzene features a benzene ring with three methyl
groups in a meta-relationship to each other and a nitroso group ortho to two of the methyl
groups. This substitution pattern has profound implications for its spectral properties.
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Caption: Workflow for *H NMR Spectroscopy.

13C NMR Spectroscopy

The 3C NMR spectrum will provide information about the carbon skeleton. Due to the
symmetry of the molecule, fewer than nine carbon signals are expected. The chemical shift of

the carbon attached to the nitroso group is particularly diagnostic.

Predicted 3C NMR Data
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Predicted Chemical Shift ]
Carbon Rationale

(6, ppm)

The carbon atom directly

bonded to the nitroso group is

C-NO 160 - 170 o
expected to be significantly
deshielded.

The two carbon atoms bearing

C-ortho 135 - 140 the ortho-methyl groups are
equivalent.

The two meta-carbons

C-meta 128 - 132 (bearing the aromatic protons)
are equivalent.

The carbon atom bearing the

C-para 138 - 142
para-methyl group.

The two equivalent ortho-

ortho-CHs 20 - 23
methyl carbons.

para-CHs 18-21 The para-methyl carbon.

Experimental Protocol: 13C NMR Spectroscopy

o Sample Preparation: A more concentrated sample (20-50 mg in 0.6 mL of deuterated
solvent) is generally required for 13C NMR due to the low natural abundance of the 13C
isotope. [2]2. Instrumentation: A high-field NMR spectrometer with a broadband probe is
recommended.

¢ Acquisition Parameters:

o Pulse Sequence: A standard proton-decoupled pulse sequence is used to obtain a
spectrum with singlet signals for each carbon.

o Number of Scans: A larger number of scans (e.g., 1024 or more) is typically necessary to
achieve a good signal-to-noise ratio.
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o Relaxation Delay: A longer relaxation delay (2-5 seconds) may be needed for quaternary
carbons to be observed reliably.

e Processing: Similar to *H NMR, the data is processed by Fourier transformation, phasing,
and baseline correction. The solvent signals are used for chemical shift referencing.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting
their characteristic vibrational frequencies. For 1,3,5-trimethyl-2-nitrosobenzene, the key
absorption will be that of the N=0O stretching vibration.

Predicted IR Data
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Functional Group

Predicted
Absorption (cm~?)

Intensity Rationale

N=0 Stretch

1500 - 1550

This absorption is
characteristic of the
nitroso group in
aromatic compounds.

strong Its exact position can
be influenced by the
electronic

environment.

C-H Stretch

(Aromatic)

3000 - 3100

Characteristic of C-H
Medium bonds on the benzene

ring.

C-H Stretch (Alkyl)

2850 - 3000

Due to the C-H bonds
Strong of the three methyl

groups.

C=C Stretch

(Aromatic)

1600 & 1475

These two bands are
Medium characteristic of the

benzene ring.

C-H Bend (out-of-

plane)

800 - 900

The position of this
band can be indicative

Strong of the substitution
pattern on the

benzene ring.

Experimental Protocol: IR Spectroscopy

o Sample Preparation: The sample can be analyzed as a thin film between two salt plates

(NaCl or KBr) if it is an oil, or as a KBr pellet if it is a solid. Alternatively, a solution in a

suitable solvent (e.g., CCla) can be used.

e Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used to acquire the

spectrum.
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e Acquisition: A background spectrum of the empty sample holder (or solvent) is first recorded.
Then, the sample spectrum is acquired.

e Processing: The instrument software automatically subtracts the background spectrum from
the sample spectrum to produce the final IR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which can be used to confirm its identity and deduce its structure.

Predicted Mass Spectrometry Data

e Molecular lon (M*): The molecular weight of 1,3,5-trimethyl-2-nitrosobenzene (CoH11NO)
is 149.08 g/mol . A prominent molecular ion peak is expected at m/z = 149.

o Key Fragmentation Pathways:

o Loss of NO: A common fragmentation pathway for nitroso compounds is the loss of the
nitroso group (NOe, 30 Da). This would result in a fragment ion at m/z = 119.

o Loss of a methyl group: Loss of a methyl radical (CHse, 15 Da) from the molecular ion
would give a fragment at m/z = 134.

o Further Fragmentation: The fragment at m/z = 119 could further lose a methyl group to
give a fragment at m/z = 104.

Experimental Protocol: Mass Spectrometry

o Sample Introduction: The sample can be introduced into the mass spectrometer via direct
insertion probe (for solids or low-volatility liquids) or through a gas chromatograph (GC-MS)
or liquid chromatograph (LC-MS) for separation prior to analysis. [3][4]2. lonization: Electron
lonization (EIl) is a common method for volatile compounds and typically provides detailed
fragmentation patterns. Softer ionization techniques like Electrospray lonization (ESI) or
Chemical lonization (CI) can be used to enhance the observation of the molecular ion.

e Mass Analysis: A quadrupole, time-of-flight (TOF), or ion trap mass analyzer can be used to
separate the ions based on their mass-to-charge ratio.
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» Data Analysis: The resulting mass spectrum is a plot of relative ion abundance versus m/z.
The molecular ion and major fragment ions are identified and used to confirm the structure of
the compound.

- NO (30 Da)
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Caption: Predicted Mass Spectrometry Fragmentation Pathway.

Conclusion

The comprehensive spectroscopic analysis of 1,3,5-trimethyl-2-nitrosobenzene requires a
multi-technique approach. While experimental data for this specific molecule is not widely
published, a detailed prediction of its NMR, IR, and mass spectra can be made based on the
well-established principles of spectroscopy and by drawing comparisons with structurally
related compounds. This technical guide provides a solid foundation for researchers and
scientists involved in the synthesis and characterization of this and similar aromatic nitroso
compounds, outlining the expected spectral features and the experimental protocols necessary
for their acquisition and interpretation. The unique electronic environment created by the
sterically hindered nitroso group on the mesitylene core makes its detailed spectroscopic
investigation a valuable endeavor for advancing our understanding of this class of molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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